Cas no 1228878-81-6 (1-(2-Bromophenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(2-Bromophenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1228878-81-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD11841116
• CID: 2618300
• PubChem ID: 56604299
• Update Time: 2024-11-02

1-(2-Bromophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)cyclobutan-1-amine,hydrochloride
• 1-(2-Bromophenyl)cyclobutan-1-amine hydrochloride
• 1-(2-BROMOPHENYL)CYCLOBUTANAMINE HCL
• 1-(2-Bromophenyl)cyclobutanamine hydrochloride
• Z2429425748
• 1-(2-Bromophenyl)cyclobutan-1-amine--hydrogen chloride (1/1)
• 1-(2-bromophenyl)cyclobutan-1-amine;hydrochloride
• EN300-262712
• DTXSID40717822
• 1-(2-Bromophenyl)cyclobutan-1-amine HCl
• 1-(2-Bromophenyl)cyclobutanaminehydrochloride
• CS-0215578
• AKOS026670823
• AS-38957
• MFCD11841116
• 1228878-81-6

• MDL： MFCD11841116
• Inchi： 1S/C10H12BrN.ClH/c11-9-5-2-1-4-8(9)10(12)6-3-7-10;/h1-2,4-5H,3,6-7,12H2;1H
• InChI Key： BLWYJNPFXKMTDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CCC1)N.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes